Cas no 676491-50-2 (1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl-
• CAS No: 676491-50-2
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 1720160
• PubChem ID: 20791251
• Update Time: 2025-11-01

1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl-
• 4-methoxy-7-pyrazin-2-yl-1H-pyrrolo[2,3-c]pyridine
• SCHEMBL1475263
• VUZFWWURENSAGY-UHFFFAOYSA-N
• 2-{4-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-7-YL}PYRAZINE
• 4-Methoxy-7-pyrazinyl-6-azaindole
• 4-METHOXY-7-(PYRAZIN-2-YL)-1H-PYRROLO[2,3-C]PYRIDINE
• 676491-50-2

• Inchi： 1S/C12H10N4O/c1-17-10-7-16-12(9-6-13-4-5-14-9)11-8(10)2-3-15-11/h2-7,15H,1H3
• InChI Key： VUZFWWURENSAGY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=NC=CN=2)C2=C1C=CN2

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl-

Introduction to 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- (CAS No. 676491-50-2)

1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- (CAS No. 676491-50-2) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- consists of a pyrrolopyridine core with a methoxy group at the 4-position and a pyrazinyl substituent at the 7-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential therapeutic applications of 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl-. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- has been well-documented in the literature. One common approach involves the condensation of an appropriate pyrrole derivative with a pyrazine-containing reagent followed by cyclization under suitable conditions. The high yield and purity of the final product make this synthetic method suitable for large-scale production.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a potential drug candidate. However, further preclinical studies are needed to fully characterize its safety profile and optimize its therapeutic efficacy.

The potential applications of 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- extend beyond its direct biological activities. For example, it can serve as a valuable scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. By modifying the substituents on the pyrrolopyridine core or introducing additional functional groups, researchers can fine-tune the activity and selectivity of these compounds for specific therapeutic targets.

In conclusion, 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-7-pyrazinyl- (CAS No. 676491-50-2) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in drug discovery and therapeutic innovation.